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Introduction

Isopropyl 3-aminocrotonate (CAS No. 14205-46-0) is a versatile intermediate compound with
significant applications in organic synthesis, particularly in the preparation of pharmaceuticals
and agrochemicals. A thorough understanding of its physical and sensory properties is crucial
for its safe handling, quality control, and effective use in various research and development
settings. This technical guide provides an in-depth analysis of the physical appearance and
odor of Isopropyl 3-aminocrotonate, supported by a summary of its key physical properties
and standardized protocols for their determination.

Physical and Chemical Properties

Isopropyl 3-aminocrotonate is most commonly described as a liquid that ranges from
colorless to a pale or light yellow hue.[1][2] Its physical state is dependent on the ambient
temperature, with a melting point in the range of 19-23°C.[1][3] Therefore, at a standard room

temperature, it will typically be in a liquid form.

The odor of Isopropyl 3-aminocrotonate is consistently characterized as faint.[2] The scent
profile is generally described as being either "amine-like" or "ester-like," which is consistent
with its molecular structure containing both an amino group and an isopropy! ester group.[2]
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A comprehensive summary of its key physical and chemical properties is presented in the table
below for easy reference and comparison.

Property Value

Physical State Liquid[1]

Appearance Colorless to pale yellow/light yellow liquid[1][2]
Odor Faint, amine-like or ester-like[2]

Melting Point 19-23 °C[1][3]

Boiling Point 80 °C at 1 mmHg[1]

Density Approximately 0.99 g/cm3

Refractive Index Approximately 1.49[4]

Experimental Protocols

The determination of the physical appearance and odor of a chemical substance like Isopropyl
3-aminocrotonate should be conducted under controlled laboratory conditions using
standardized procedures to ensure safety and reproducibility.

Determination of Physical Appearance

Objective: To visually inspect and describe the physical state (solid, liquid, gas) and
appearance (color, clarity) of Isopropyl 3-aminocrotonate at a controlled temperature.

Materials:

A clear, clean, and dry glass container (e.g., beaker, test tube, or vial)

A sample of Isopropyl 3-aminocrotonate

A calibrated thermometer

A well-lit, neutral-colored background

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves
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Procedure:

Ensure all PPE is worn correctly before handling the chemical.

Place a representative sample of Isopropyl 3-aminocrotonate into the clean glass
container. The amount should be sufficient for clear observation but minimized for safety.

Record the ambient temperature of the laboratory.

Visually observe the sample against the neutral-colored background.

Record the physical state of the substance (e.g., liquid).

Describe the color of the sample (e.g., colorless, pale yellow).

Note the clarity of the sample (e.g., clear, hazy, opaque).

Properly seal and store or dispose of the sample according to safety data sheet (SDS)
guidelines.

Determination of Odor Profile

Objective: To characterize the odor of Isopropyl 3-aminocrotonate in a safe and systematic

manner. This protocol is a general guideline and for more rigorous analysis, standardized

sensory evaluation methods such as ASTM E679-19 "Standard Practice for Determination of

Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of

Limits" should be consulted.

Materials:

A sample of Isopropyl 3-aminocrotonate in a suitable container (e.g., a bottle with a screw
cap)

Odor-free blotter strips (optional)

A fume hood or well-ventilated area

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves
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Procedure:
e Conduct the odor assessment in a fume hood or a well-ventilated area to minimize exposure.
o Open the container with the Isopropyl 3-aminocrotonate sample.

e Do not directly inhale from the container. Instead, use your hand to gently waft the vapors
from the opening of the container towards your nose. This technique is known as "wafting."

» Take short, shallow sniffs to avoid overwhelming your olfactory senses.

o Characterize the perceived odor using descriptive terms (e.g., amine-like, ester-like, faint,
strong).

« If using blotter strips, dip a fresh strip into the liquid sample, remove it, and allow the solvent
to evaporate for a few seconds before smelling the strip at a safe distance.

» Record the odor description immediately.
e Securely close the sample container and clean any spills according to the SDS.

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the determination of the physical and
olfactory properties of a chemical substance like Isopropyl 3-aminocrotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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